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Compound of Interest

Compound Name:
3,4,5,6-Tetrafluorobenzene-1,2-

diamine

Cat. No.: B1350565 Get Quote

Proper handling and disposal of 3,4,5,6-Tetrafluorobenzene-1,2-diamine are critical to ensure

the safety of laboratory personnel and to maintain environmental compliance. This substance is

classified as hazardous, and strict adherence to established protocols is mandatory.

Immediate Safety and Handling Precautions
Before handling 3,4,5,6-Tetrafluorobenzene-1,2-diamine, it is essential to be familiar with its

associated hazards. Always work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of dust or vapors.[1] Personal Protective Equipment (PPE) is

mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemically resistant gloves.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If dusts are generated, respiratory protection is required.
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The following table summarizes key quantitative and qualitative data for 3,4,5,6-
Tetrafluorobenzene-1,2-diamine, derived from safety data sheets.

Parameter Data Source

CAS Number 2993-07-9

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

Primary Disposal Method

Dispose of contents and

container to an approved

waste disposal plant.[1][3][4]

[1][3][4]

Environmental Precautions

Do not let the product enter

drains or sewer systems.[1][3]

Discharge into the

environment must be avoided.

[1]

[1][3]

Container Disposal

Leave chemicals in original

containers. Handle uncleaned

containers like the product

itself.

Disposal Protocol
There are no specific experimental protocols for the in-lab neutralization of 3,4,5,6-
Tetrafluorobenzene-1,2-diamine. The universally recommended procedure is to treat it as

hazardous chemical waste and transfer it to a licensed disposal facility.

Step-by-Step Disposal Procedure:

Segregation: Do not mix 3,4,5,6-Tetrafluorobenzene-1,2-diamine with other waste

materials. Keep it in its original container whenever possible.
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Containment: Ensure the container is tightly closed and properly labeled with the chemical

name and associated hazards.[1] Store the container in a well-ventilated, locked-up area

designated for hazardous waste.[1]

Documentation: Maintain accurate records of the waste material, including quantity and date

of generation, as required by your institution and local regulations.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Waste material must be disposed of in accordance with national and local

regulations. The material can be sent to a licensed chemical destruction plant or disposed of

via controlled incineration with flue gas scrubbing.[1]

Contaminated Materials: Any materials, such as gloves, absorbent pads, or empty containers

that are contaminated with this chemical should be treated as hazardous waste and

disposed of in the same manner as the chemical itself.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 3,4,5,6-Tetrafluorobenzene-1,2-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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